Cas no 1448079-48-8 (N-(furan-3-yl)methyl-N-(2-methoxyethyl)-1,2-oxazole-5-carboxamide)

• Product Name: N-(furan-3-yl)methyl-N-(2-methoxyethyl)-1,2-oxazole-5-carboxamide
• CAS No: 1448079-48-8
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 6177371
• PubChem ID: 71803925
• Update Time: 2025-06-15

N-(furan-3-yl)methyl-N-(2-methoxyethyl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-3-yl)methyl-N-(2-methoxyethyl)-1,2-oxazole-5-carboxamide
• N-(FURAN-3-YLMETHYL)-N-(2-METHOXYETHYL)-1,2-OXAZOLE-5-CARBOXAMIDE
• N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-1,2-oxazole-5-carboxamide
• 1448079-48-8
• N-(furan-3-ylmethyl)-N-(2-methoxyethyl)isoxazole-5-carboxamide
• AKOS024556032
• F6415-0016

• Inchi： 1S/C12H14N2O4/c1-16-7-5-14(8-10-3-6-17-9-10)12(15)11-2-4-13-18-11/h2-4,6,9H,5,7-8H2,1H3
• InChI Key： UDBMSLMXMYNGQX-UHFFFAOYSA-N
• SMILES： O(C)CCN(C(C1=CC=NO1)=O)CC1=COC=C1

Computed Properties

• Exact Mass: 250.09535693g/mol
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.7Ų

Additional information on N-(furan-3-yl)methyl-N-(2-methoxyethyl)-1,2-oxazole-5-carboxamide

Comprehensive Overview of N-(furan-3-yl)methyl-N-(2-methoxyethyl)-1,2-oxazole-5-carboxamide (CAS No. 1448079-48-8)

The compound N-(furan-3-yl)methyl-N-(2-methoxyethyl)-1,2-oxazole-5-carboxamide (CAS No. 1448079-48-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This article delves into the chemical properties, synthesis, and emerging applications of this compound, while also addressing frequently asked questions and trending topics in the field.

Chemically, N-(furan-3-yl)methyl-N-(2-methoxyethyl)-1,2-oxazole-5-carboxamide belongs to the class of oxazole-carboxamide derivatives, which are known for their versatility in drug discovery. The presence of both furan and methoxyethyl moieties in its structure enhances its solubility and bioavailability, making it a promising candidate for further study. Researchers have particularly focused on its potential as a bioactive scaffold in the development of novel therapeutics.

One of the most frequently searched questions about this compound is its synthesis pathway. The synthesis of N-(furan-3-yl)methyl-N-(2-methoxyethyl)-1,2-oxazole-5-carboxamide typically involves a multi-step process, starting with the condensation of 1,2-oxazole-5-carboxylic acid with furan-3-ylmethanamine, followed by N-alkylation with 2-methoxyethyl chloride. This method has been optimized to achieve high yields and purity, as reported in recent peer-reviewed journals.

In the context of current research trends, this compound has been explored for its potential role in targeted drug delivery systems. Its ability to interact with specific biological receptors has made it a subject of interest in cancer research and neurological disorders. Additionally, its low toxicity profile and high stability under physiological conditions have further boosted its appeal in preclinical studies.

Another hot topic surrounding CAS No. 1448079-48-8 is its application in agrochemical formulations. Preliminary studies suggest that derivatives of this compound exhibit pesticidal activity against certain crop pathogens, aligning with the growing demand for sustainable agriculture solutions. This has led to increased patent filings and collaborations between academic and industrial researchers.

From an analytical perspective, the characterization of N-(furan-3-yl)methyl-N-(2-methoxyethyl)-1,2-oxazole-5-carboxamide involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its molecular structure and purity, which are critical for ensuring reproducibility in research applications. The compound's logP value and hydrogen bonding capacity have also been calculated to predict its pharmacokinetic behavior.

As the scientific community continues to explore the potential of oxazole-carboxamide derivatives, N-(furan-3-yl)methyl-N-(2-methoxyethyl)-1,2-oxazole-5-carboxamide stands out as a compound with broad applicability. Its relevance in green chemistry and biodegradable materials further underscores its importance in modern research. Future studies are expected to uncover even more innovative uses for this versatile molecule.

In summary, N-(furan-3-yl)methyl-N-(2-methoxyethyl)-1,2-oxazole-5-carboxamide (CAS No. 1448079-48-8) represents a cutting-edge compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with its applicability in pharmaceuticals and agrochemicals, make it a focal point for ongoing research. Stay tuned for further updates as scientists unlock its full capabilities.